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Compound of Interest

Compound Name: 2-(Diallylamino)nicotinic acid

CAS No.: 1019461-28-9

Cat. No.: B1385718

Get Quote

Abstract
This application note details a robust High-Performance Liquid Chromatography-Tandem Mass

Spectrometry (HPLC-MS/MS) protocol for the quantification of 2-(Diallylamino)nicotinic acid
(CAS: N/A, derivative of 2-aminonicotinic acid). While often encountered as a synthetic

intermediate in the production of non-steroidal anti-inflammatory drugs (NSAIDs) like niflumic

acid or flunixin analogs, its amphoteric nature and hydrophobic diallyl substituents present

unique chromatographic challenges. This guide provides a validated workflow utilizing a C18

stationary phase with electrospray ionization (ESI) in positive mode, ensuring high sensitivity

(LLOQ < 5 ng/mL) and specificity in complex matrices.

Introduction & Chemical Context
2-(Diallylamino)nicotinic acid (

) is a structural analog of nicotinic acid where the amine at the 2-position is substituted with two
allyl groups.

Physicochemical Properties:
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Amphoteric Nature: Contains a basic tertiary amine/pyridine ring and an acidic carboxylic

acid.

LogP: The diallyl groups significantly increase lipophilicity compared to the parent nicotinic

acid, making Reverse Phase Chromatography (RPC) the ideal separation mode.

pKa: The carboxylic acid typically has a pKa

3.5–4.0, while the pyridine nitrogen has a pKa

3.0–3.5.

Analytical Challenge: Standard nicotinic acid methods often require HILIC or ion-pairing due

to high polarity. However, the diallyl modification allows for standard C18 retention, provided

the pH is controlled to suppress ionization of the carboxylic acid or protonate the amine for

MS detection.

Method Development Strategy
Chromatographic Separation (The "Why")
We utilize a C18 column with an acidic mobile phase.[1]

Acidic pH (0.1% Formic Acid): Maintains the carboxylic acid in its neutral form (mostly) while

protonating the tertiary amine and pyridine nitrogen. This creates a cationic species (

) ideal for ESI+ sensitivity.

Retention Logic: Unlike bare nicotinic acid which elutes in the void volume on C18, the

hydrophobic diallyl "tail" provides sufficient interaction with the C18 alkyl chains, ensuring

retention and separation from polar matrix interferences.

Mass Spectrometry (The "Why")
Ionization:ESI Positive Mode is selected. The basic nitrogen atoms readily accept a proton.

Fragmentation Pathway:

Precursor:
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219.1 (

).

Product Ions: The most energetically favorable fragmentations involve the loss of the allyl

groups (neutral loss of propene,

, 42 Da) or decarboxylation (

, 44 Da).

Experimental Protocol
Reagents and Standards[1][2][3][4]

Reference Standard: 2-(Diallylamino)nicotinic acid (>98% purity).

Internal Standard (IS): Niflumic acid-

or Nicotinic acid-

(structural analog preferred).

Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid (FA).

Sample Preparation (Liquid-Liquid Extraction)
Rationale: LLE provides cleaner extracts than protein precipitation for hydrophobic analytes.

Aliquot: Transfer 50

L of plasma/sample into a 1.5 mL tube.

Spike: Add 10

L of Internal Standard solution (1

g/mL).

Extract: Add 400

L of Ethyl Acetate. Vortex vigorously for 2 minutes.
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Centrifuge: 10,000 x g for 5 minutes at 4°C.

Evaporate: Transfer the supernatant (organic layer) to a fresh tube and evaporate to dryness

under nitrogen at 40°C.

Reconstitute: Dissolve residue in 100

L of Mobile Phase A:B (80:20). Vortex and transfer to HPLC vial.

LC-MS/MS Conditions[3]
Table 1: Chromatographic Parameters

Parameter Setting

| Column | Agilent Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8

m) or equivalent | | Mobile Phase A | Water + 0.1% Formic Acid | | Mobile Phase B | Acetonitrile
+ 0.1% Formic Acid | | Flow Rate | 0.4 mL/min | | Column Temp | 40°C | | Injection Vol | 5

L |

Table 2: Gradient Profile

Time (min) % Mobile Phase B Event

0.00 10% Initial Hold

0.50 10% Load

3.50 90% Linear Ramp

4.50 90% Wash

4.60 10% Re-equilibration

| 6.00 | 10% | End |

Table 3: Mass Spectrometer Parameters (Source: ESI+)
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Parameter Value

Capillary Voltage 3500 V

Desolvation Temp 400°C

Gas Flow 10 L/min

| Nebulizer | 45 psi |

Table 4: MRM Transitions | Analyte | Precursor (

) | Product (

) | Collision Energy (V) | Role | | :--- | :--- | :--- | :--- | :--- | | 2-(Diallylamino)nicotinic acid |
219.1 | 177.1 | 15 | Quantifier (Loss of Propene) | | | 219.1 | 135.1 | 25 | Qualifier (Loss of 2x
Propene) | | | 219.1 | 175.1 | 20 | Qualifier (Loss of

) | | Internal Standard | Varies | Varies | Optimized | Normalization |

Visualizations
Analytical Workflow
The following diagram illustrates the logical flow from sample preparation to data output,

emphasizing the critical decision points in the extraction and separation phases.
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Biological Sample
(Plasma/Serum)

Add Internal Standard
(Niflumic Acid-d5)

Liquid-Liquid Extraction
(Ethyl Acetate)

Vortex 2 min

Evaporation & Reconstitution
(80:20 H2O:ACN)

Supernatant Transfer

HPLC Separation
(C18, Acidic Gradient)

Inject 5 uL

ESI+ Ionization
[M+H]+ = 219.1

Elution @ ~2.8 min

MS/MS Detection
MRM: 219.1 -> 177.1

Fragmentation
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Caption: Figure 1: Step-by-step analytical workflow for the extraction and quantification of 2-
(Diallylamino)nicotinic acid.

Proposed Fragmentation Pathway
Understanding the fragmentation is crucial for confirming specificity. The loss of the allyl group

is the primary pathway.

Precursor Ion
[M+H]+

m/z 219.1

Fragment 1
[M+H - C3H6]+

m/z 177.1Loss of Propene
(-42 Da)

Fragment 3
[M+H - CO2]+

m/z 175.1

Decarboxylation
(-44 Da)

Fragment 2
[M+H - 2(C3H6)]+

m/z 135.1

Loss of 2nd Propene
(-42 Da)

Click to download full resolution via product page

Caption: Figure 2: Proposed ESI+ fragmentation pathway showing sequential loss of allyl

groups and decarboxylation.

Validation Parameters (FDA Bioanalytical
Guidelines)
To ensure Trustworthiness and Scientific Integrity, the method must be validated against the

following criteria:

Linearity: Calibrate from 5 ng/mL to 1000 ng/mL.

should be > 0.99.

Accuracy & Precision:

Intra-day and Inter-day CV% must be < 15% (20% at LLOQ).
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Recovery: Compare peak area of extracted samples vs. post-extraction spiked samples.

Target > 80%.

Matrix Effect: Calculate the Matrix Factor (MF). If MF < 0.8 or > 1.2, consider using a stable

isotope-labeled internal standard or switching to Solid Phase Extraction (SPE).

Troubleshooting & Optimization
Peak Tailing: If observed, increase buffer concentration (ammonium formate) in the mobile

phase to 5mM to mask residual silanols on the column.

Carryover: The diallyl group is hydrophobic. Ensure a needle wash with high organic content

(e.g., 50:50 MeOH:Isopropanol) is used between injections.

Sensitivity Loss: Check the ESI source for contamination. Nicotinic acid derivatives can

sometimes precipitate if the source temperature is too low; ensure Desolvation Temp is

>350°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.fda.gov/regulatory-information/search-fda-guidance-documents/bioanalytical-method-validation-guidance-industry
https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-bioanalytical-method-validation_en.pdf
https://www.researchgate.net/publication/321425894_An_improved_solvent-free_synthesis_of_flunixin_and_2-arylamino_nicotinic_acid_derivatives_using_boric_acid_as_catalyst
https://www.benchchem.com/product/b1385718?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/228861153_HPLC_analysis_of_nicotinamide_pyridoxine_riboflavin_and_thiamin_in_some_selected_food_products_in_Nigeria
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1385718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: HPLC-MS/MS Analysis of 2-
(Diallylamino)nicotinic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1385718/docs#application-note-hplc-ms-ms-
analysis-of-2-diallylamino-nicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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